Cas no 28307-88-2 (2-Butenethioic acid)

• Product Name: 2-Butenethioic acid
• CAS No: 28307-88-2
• MF: C₄H₆OS
• MW: 102.154839992523
• CID: 266318
• PubChem ID: 4713083
• Update Time: 2025-04-19

2-Butenethioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioic acid
• Crotonicacid, thio- (8CI)
• but-2-enethioic S-acid
• DTXSID30405761
• 28307-88-2

• Inchi： 1S/C4H6OS/c1-2-3-4(5)6/h2-3H,1H3,(H,5,6)
• InChI Key： YTTALSLGBLXCOB-UHFFFAOYSA-N
• SMILES： SC(C=CC)=O

Computed Properties

• Exact Mass: 102.01398
• Monoisotopic Mass: 102.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids Carbothioic S-acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids